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Lack of Scientific Data on the Anticancer
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Compound of Interest

Compound Name: Parvisoflavanone

Cat. No.: B12098347

A comprehensive search of scientific literature and chemical databases reveals that while
Parvisoflavanone is a recognized chemical compound, there is currently no published
research available on its anticancer properties.

Parvisoflavanone is identified in the PubChem database with the Chemical Abstracts Service
(CAS) Registry Number 209520-20-9 and the IUPAC name 5,7-dihydroxy-3-(4-hydroxy-2,3-
dimethoxyphenyl)-2,3-dihydrochromen-4-one.[1] It belongs to the isoflavanone class of
flavonoids.[1]

Despite its chemical definition, extensive searches for its biological activity, particularly in the
context of cancer, have yielded no specific results. Scientific studies detailing its effects on
cancer cell lines, signaling pathways, apoptosis, or cell cycle arrest do not appear in the public
domain. Consequently, it is not possible to provide the requested in-depth technical guide,
including quantitative data, experimental protocols, and signaling pathway diagrams, for
Parvisoflavanone.

Related Compounds from Dalbergia parviflora

The name "Parvisoflavanone” may suggest a connection to the plant species Dalbergia
parviflora, a known source of various isoflavonoids. Research on extracts from this plant has
led to the isolation of several related compounds, and some have been evaluated for their
biological effects.
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For instance, a study on the heartwood of Dalbergia parviflora isolated numerous isoflavones,
isoflavanones, and other flavonoids.[2][3] Compounds such as genistein, biochanin A, and
tectorigenin, which were isolated from the plant, were found to stimulate the proliferation of
estrogenic-responsive human breast cancer cells (MCF-7 and T47D).[2][3] Another study on
the stems of the same plant identified a new isoflavone, dalparvone, and reported that another
isolated isoflavan exhibited strong cytotoxicity against KB and NCI-H187 cancer cell lines.[4]

However, these studies do not mention "Parvisoflavanone” specifically, and the observed
activities are for other distinct molecules.

General Anticancer Properties of Flavonoids

Flavonoids, as a broad class of natural compounds, are widely studied for their potential health
benefits, including anticancer activities.[5][6] Many flavonoids, such as the isoflavone genistein
and the flavone apigenin, have been shown to exert anticancer effects through various
mechanisms:

« Induction of Apoptosis: Triggering programmed cell death in cancer cells.[5]
e Cell Cycle Arrest: Halting the uncontrolled division of cancer cells.[5]

« Inhibition of Angiogenesis: Preventing the formation of new blood vessels that supply tumors.

[7]

e Modulation of Signaling Pathways: Interfering with pathways crucial for cancer cell survival
and proliferation, such as PI3K/Akt, MAPK, and NF-kB.[5][6]

Conclusion

Due to the absence of specific scientific literature on the anticancer properties of
Parvisoflavanone, the creation of a detailed technical guide as requested is not feasible. The
core requirements for quantitative data, experimental protocols, and signaling pathway
visualizations cannot be met.

For researchers, scientists, and drug development professionals interested in this area, it may
be more productive to focus on well-researched isoflavones with established anticancer
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profiles, such as Genistein, Daidzein, or Alpinumisoflavone, for which extensive data is
available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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